Tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride

• Molecular Formula: C11H21ClN2O4S
• Molecular Weight: 312.81 g/mol
• IUPAC Name: tert-butyl 8-amino-5,5-dioxo-5λ6-thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C11H20N2O4S.ClH/c1-10(2,3)17-9(14)13-6-11(7-13)8(12)4-5-18(11,15)16;/h8H,4-7,12H2,1-3H3;1H
• InChI Key: ZAQRYMOFTZUUJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C(CCS2(=O)=O)N.Cl

Description

Tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride is a spirocyclic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a spirocyclic framework with a tert-butyl group, an amino group, and a carboxylate group. The presence of sulfur and nitrogen atoms within the ring system adds to its chemical diversity and potential reactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the formation of the spirocyclic ring system through a series of cyclization reactions. The reaction conditions often include the use of strong acids or bases to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to ensure high yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms. The scalability of the synthesis is crucial for its application in various industries .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The presence of sulfur in the ring system makes it susceptible to oxidation reactions, leading to the formation of sulfoxides or sulfones.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agents used.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as amines or alcohols for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure selective and efficient transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfur atom can lead to the formation of sulfoxides or sulfones, while reduction of the compound can yield various reduced derivatives .

Scientific Research Applications

Tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of spirocyclic compounds.

Biology: The compound’s unique structure allows it to interact with biological targets, making it a valuable tool in biochemical studies.

Industry: The compound’s reactivity and stability make it suitable for use in various industrial processes, including the production of specialty chemicals.

Mechanism of Action

The mechanism of action of tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The presence of the amino group allows for hydrogen bonding interactions, while the spirocyclic framework provides structural rigidity and specificity .

Comparison with Similar Compounds

Similar Compounds

Tert-butyl 8-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide: This compound shares a similar spirocyclic framework but differs in the oxidation state of the sulfur atom.

Tert-butyl 8-hydroxy-5-thia-2-azaspiro[3.4]octane-2-carboxylate 5,5-dioxide: Another related compound with a hydroxyl group instead of an amino group.

Uniqueness

The uniqueness of tert-butyl 8-amino-5,5-dioxo-5thia-2-azaspiro[3.4]octane-2-carboxylate;hydrochloride lies in its specific combination of functional groups and spirocyclic structure. This combination imparts distinct reactivity and biological activity, making it a valuable compound for various applications .